Abrine

• IUPAC Name: 3-(1H-indol-3-yl)-2-(methylamino)propanoic acid
• InChI: InChI=1S/C12H14N2O2/c1-13-11(12(15)16)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,11,13-14H,6H2,1H3,(H,15,16)
• InChI Key: CZCIKBSVHDNIDH-UHFFFAOYSA-N
• Canonical SMILES: CNC(CC1=CNC2=CC=CC=C21)C(=O)O
• Molecular Formula: C12H14N2O2
• DSSTOX Substance ID: DTXSID40967027
• Molecular Weight: 218.25 g/mol
• CAS RN: 487-59-2, 526-31-8

Description

Abrine (L): . This compound is of significant interest due to its toxic properties and its use as a biomarker for abrin intoxication .

Scientific Research Applications

Abrine (L) has several scientific research applications, including:

Biomarker for Abrin Intoxication: This compound (L) is used as a surrogate biomarker for detecting abrin intoxication in clinical and forensic settings.

Pharmacological Studies: Due to its structural similarity to tryptophan, this compound (L) is used in studies investigating the metabolism and function of tryptophan derivatives.

Toxicological Research: This compound (L) is studied for its toxic effects and potential use in developing antidotes for abrin poisoning.

In Vivo

Abrine has been used in a number of animal studies to investigate its effects on various biological processes. It has been used to study the effects of Abrinee on the immune system, as well as its potential as an anticancer agent. In addition, it has been used to study the effects of Abrinee on the nervous system, as well as its potential as an anticonvulsant.

In Vitro

Abrine has also been used in a number of in vitro studies. It has been used to study the effects of Abrinee on cell cultures, as well as its potential as an antiviral agent. In addition, it has been used to study the effects of Abrinee on DNA and RNA, as well as its potential as an antiparasitic agent.

Mechanism of Action

Abrine (L) exerts its effects primarily through its interaction with ribosomes. It inhibits protein synthesis by binding to the ribosomal RNA, leading to the inactivation of the ribosome and subsequent cell death . The molecular targets involved include the ribosomal RNA and associated proteins .

Biological Activity

Abrine has been shown to be toxic to a variety of organisms, including bacteria, fungi, plants, and animals. It has been used as an insecticide, as well as an antifungal and antiviral agent. In addition, it has been used to treat cancer and as an anticonvulsant.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of proteins, as well as to cause cell death. In addition, it has been shown to inhibit the activity of enzymes, to alter the structure of DNA, and to cause DNA damage.

Advantages and Limitations for Lab Experiments

Abrine has several advantages and limitations for use in laboratory experiments. Its toxicity makes it a useful tool for studying cell death and other biological processes. However, its toxicity also makes it difficult to use in large quantities. In addition, its rapid metabolism in the body means that it must be used in very small doses.

Future Directions

The future of Abrinee research is promising, as it has potential applications in a variety of areas. Potential future directions for Abrinee research include its use as an insecticide, antifungal and antiviral agent, as well as its potential use in the treatment of cancer. In addition, it could be used in the development of new drugs, as well as in the development of new diagnostic tools. Furthermore, Abrinee could be used to study the effects of toxins on the human body, and its potential as an immunosuppressant. Finally, Abrinee could be used in the development of new vaccines and treatments for infectious diseases.

Safety and Hazards

Abrine is extremely toxic and can cause harm if ingested, inhaled, or comes into contact with the skin. Safety measures include wearing safety goggles with side-shields, protective gloves, impervious clothing, and suitable respiratory protection. It’s important to keep this compound away from drains, water courses, or soil.

Biochemical Analysis

Biochemical Properties

Abrine interacts with various enzymes, proteins, and other biomolecules. It is known to inhibit Indoleamine-2,3-dioxygenase 1 (IDO1), an enzyme responsible for the metabolism of tryptophan into kynurenine . This interaction plays a crucial role in modulating immune responses and promoting the activation of immunosuppressive cells .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by inhibiting protein synthesis, leading to cell death . In cancer cells, this compound can suppress immune escape and enhance the immunotherapy of anti-PD-1 antibody . It also inhibits the expression of PD-L1 in cancer cells or tumor tissue .

Molecular Mechanism

This compound exerts its effects at the molecular level through several mechanisms. It binds to the ribosomes in the cells, inhibiting protein synthesis and leading to cell death . Additionally, this compound can inhibit the IDO1-JAK1-STAT1 signaling pathway, which is involved in immune response regulation .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound shows prolonged retention in non-small cell lung cancers (NSCLCs), suggesting high metabolic rates of tryptophan in these tumors . Its toxic effects are completely abrogated if the toxin is exposed to temperatures of 74 °C or higher .

Metabolic Pathways

This compound is involved in the tryptophan metabolic pathway. It inhibits the enzyme IDO1, which catalyzes the conversion of tryptophan into kynurenine . This interaction plays a crucial role in modulating immune responses .

Transport and Distribution

Given its ability to bind to ribosomes and inhibit protein synthesis, it is likely that this compound can be transported into cells and distributed to the sites of protein synthesis .

Subcellular Localization

Given its mechanism of action, it is likely that this compound localizes to the ribosomes within the cells where it exerts its effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: : Abrine (L) can be synthesized through the methylation of L-tryptophan. The process involves the use of methylating agents such as methyl iodide or dimethyl sulfate in the presence of a base like sodium hydroxide . The reaction typically occurs under mild conditions, with the temperature maintained at around 25-30°C .

Industrial Production Methods: : Industrial production of this compound (L) is not common due to its toxic nature. extraction from the seeds of Abrus precatorius is a feasible method. The seeds are ground and subjected to solvent extraction using methanol or ethanol. The extract is then purified using chromatographic techniques to isolate this compound (L) .

Chemical Reactions Analysis

Types of Reactions: : Abrine (L) undergoes several types of chemical reactions, including:

Oxidation: This compound (L) can be oxidized to form various oxidation products, depending on the oxidizing agent used.

Reduction: Reduction of this compound (L) can lead to the formation of reduced derivatives, although this is less common.

Substitution: Substitution reactions involving this compound (L) typically occur at the indole ring, where electrophilic substitution can introduce various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride can be used.

Substitution: Electrophilic reagents like bromine or chlorine can be used under acidic conditions.

Major Products: : The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of N-methyl-L-tryptophan derivatives with various functional groups attached to the indole ring .

Comparison with Similar Compounds

Abrine (L) is similar to other indole alkaloids such as:

Ricinine: Found in the castor bean plant, Ricinus communis.

Ergot Alkaloids: Produced by fungi, these compounds also have significant effects on the central nervous system.

Uniqueness: : this compound (L) is unique due to its specific occurrence in the rosary pea plant and its use as a biomarker for abrin intoxication . Its structural similarity to tryptophan also makes it a valuable compound for studying tryptophan metabolism .

Q & A

Q1: How does abrine exert its toxic effects?

A1: this compound is a ribosome-inactivating protein (RIP) that inhibits protein synthesis. [] It binds irreversibly to the 60S ribosomal subunit, disrupting the translation process essential for cell survival. []

Q2: What are the downstream effects of this compound's action on ribosomes?

A2: By inhibiting protein synthesis, this compound leads to cell death and multi-organ failure, particularly affecting the liver, kidneys, and gastrointestinal tract. []

Q3: What is the molecular formula and weight of this compound?

A3: this compound has a molecular formula of C₁₂H₁₄N₂O₂ and a molecular weight of 218.25 g/mol. []

Q4: What spectroscopic data is available to characterize this compound?

A4: this compound's structure has been confirmed using techniques like NMR, HRMS, and X-ray crystallography. [, , ] Additionally, HPLC-DAD and LC-MS/MS have been used for its qualitative and quantitative determination. []

Q5: Does this compound possess any catalytic properties?

A6: While this compound itself is not known for catalytic activity, enzymes like N-methyltryptophan oxidase (MTOX) from E. coli are involved in its metabolic breakdown. [, , ]

Q6: Have computational methods been used to study this compound?

A7: Yes, molecular docking simulations have been used to investigate this compound's interactions with proteins like peroxisome proliferator-activated receptor gamma (PPARγ) and isocitrate dehydrogenase 2 (IDH2) mutants, suggesting potential for anti-cancer drug development. [, ]

Q7: What are the safety concerns surrounding this compound?

A10: this compound is highly toxic, even in small amounts. [] It poses a significant risk through ingestion, inhalation, and injection, requiring strict handling and safety protocols. [, ]

Q8: What are the toxicological effects of this compound poisoning?

A14: this compound poisoning can lead to severe gastrointestinal symptoms, organ damage (liver, kidney), and death due to multi-organ failure. [, ]

Q9: How is this compound exposure detected and confirmed?

A15: this compound exposure can be detected by measuring its levels in biological samples like urine and blood using techniques like LC-MS/MS. [, , ]

Q10: What analytical techniques are used to quantify this compound in various matrices?

A16: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is commonly used to quantify this compound in biological samples and food matrices. [, , , ] Other techniques like HPLC-DAD have also been employed. [, ]

Q11: What is the environmental fate of this compound?

A11: Research on the environmental impact and degradation of this compound is limited and requires further investigation.

Q12: Have analytical methods for this compound detection and quantification been validated?

A18: Yes, analytical methods for this compound, particularly using LC-MS/MS, have been validated for accuracy, precision, and specificity in various matrices, including food and biological samples. [, , ]

Q13: What are the quality control measures for this compound used in research?

A13: Quality control measures include using certified reference materials, rigorous method validation, and regular instrument calibration to ensure accuracy and reliability of analytical data.

Q14: What is the historical context of this compound research?

A20: this compound has been recognized for its toxicity for centuries. [] Early research focused on characterizing its structure and understanding its toxic mechanisms. [, ] Recent studies explore its potential in cancer research and develop sensitive detection methods for biosecurity purposes. [, , ]

Q15: Are there any cross-disciplinary applications of this compound research?

A21: this compound research finds applications in various fields, including toxicology, analytical chemistry, biochemistry, and pharmacology. [] Its potential as an anti-cancer agent is being explored through collaborations between chemists, biologists, and clinicians. [, ]

Q16: What research infrastructure and resources are crucial for this compound research?

A22: Advanced analytical tools like LC-MS/MS, NMR, and computational modeling software are essential for studying this compound. Access to biological samples, cell lines, and animal models is crucial for in vitro and in vivo investigations. [, , , , ]

Q17: What are the alternatives and substitutes for this compound in its potential applications?

A23: Due to its toxicity, this compound has limited practical applications. Researchers are exploring alternative compounds with similar mechanisms of action but lower toxicity profiles for potential therapeutic use. [, ]

Q18: What are the challenges and future directions in this compound research?

A24: Key challenges include mitigating this compound's toxicity, understanding its long-term effects, and exploring its potential for therapeutic applications safely and effectively. [, ] Future research should focus on developing less toxic derivatives, investigating drug delivery systems, and identifying specific targets for its anti-cancer activity.